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Compound of Interest

Compound Name: Vin-C01

Cat. No.: B15074034

Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the preparation of Vin-C01 stock

solutions intended for in-vitro assays. Adherence to these guidelines is crucial for ensuring the

accuracy and reproducibility of experimental results.

Introduction
Vin-C01 (CAS: 23173-26-4) is a potent pancreatic β-cell protective agent with an EC50 of 0.22

µM.[1][2] It has been shown to effectively promote β-cell survival and protect them from

streptozotocin (STZ)-induced apoptosis, making it a compound of interest in type 2 diabetes

mellitus research.[1][2] Accurate preparation of stock solutions is the first critical step in any in-

vitro study to ensure reliable and consistent results.

Vin-C01 Properties
A summary of the key chemical and physical properties of Vin-C01 is provided in the table

below. This information is essential for accurate stock solution preparation.
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Property Value Source

CAS Number 23173-26-4 [1][2][3][4][5]

Molecular Formula C₂₀H₂₄N₂O [3][4]

Molecular Weight 308.42 g/mol [1][2][3]

Solubility 10 mM in DMSO [4]

Appearance Powder [1][2]

Experimental Protocol: Preparation of a 10 mM Vin-
C01 Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of Vin-C01 in dimethyl

sulfoxide (DMSO).

Materials:

Vin-C01 powder (CAS: 23173-26-4)

Anhydrous/molecular biology grade Dimethyl Sulfoxide (DMSO)

Calibrated analytical balance

Sterile microcentrifuge tubes or amber glass vials with PTFE-lined screw caps

Calibrated micropipettes and sterile pipette tips

Vortex mixer

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Procedure:

Pre-weighing Preparations:

Ensure the analytical balance is calibrated and level.
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Place a sterile, empty microcentrifuge tube or vial on the balance and tare to zero.

Weighing Vin-C01:

Carefully weigh out 3.084 mg of Vin-C01 powder into the tared tube.

Calculation: To prepare a 10 mM (0.010 mol/L) solution:

Mass (g) = Molarity (mol/L) * Molecular Weight ( g/mol ) * Volume (L)

For 1 mL (0.001 L) of a 10 mM solution:

Mass (mg) = 10 mmol/L * 308.42 g/mol * 0.001 L = 3.084 mg

Solubilization:

Using a calibrated micropipette, add 1.0 mL of anhydrous DMSO to the tube containing

the Vin-C01 powder.

Tightly cap the tube.

Dissolution:

Vortex the solution for 1-2 minutes, or until the Vin-C01 powder is completely dissolved.

Visually inspect the solution against a light source to ensure no solid particles remain.

Gentle warming in a 37°C water bath can be used to aid dissolution if necessary.

Labeling and Storage:

Clearly label the tube with the compound name (Vin-C01), concentration (10 mM in

DMSO), preparation date, and your initials.

For short-term storage, the solution can be kept at 4°C for up to 2 weeks.[1][2]

For long-term storage, aliquot the stock solution into smaller volumes in tightly sealed vials

and store at -80°C for up to 6 months.[1][2] Avoid repeated freeze-thaw cycles.
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A flowchart illustrating the key steps for preparing a Vin-C01 stock solution.

Preparation of Working Solutions
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For in-vitro assays, the 10 mM stock solution will need to be further diluted to the desired final

concentration in the appropriate cell culture medium or assay buffer.

Example Dilution to 10 µM:

Perform a serial dilution. For example, to make a 100 µM intermediate solution, dilute 1 µL of

the 10 mM stock solution into 99 µL of culture medium.

Then, to achieve a final concentration of 10 µM in a 100 µL final assay volume, add 10 µL of

the 100 µM intermediate solution to 90 µL of the cell suspension or assay mixture.

Important Considerations:

Solvent Effects: DMSO can be toxic to cells at higher concentrations. It is crucial to ensure

that the final concentration of DMSO in the in-vitro assay is kept to a minimum, typically

below 0.5%, and that a vehicle control (medium with the same final concentration of DMSO)

is included in all experiments.

Aqueous Solubility: Vin-C01 has poor aqueous solubility. When diluting the DMSO stock

solution into aqueous buffers or media, ensure thorough mixing to prevent precipitation of the

compound.

Safety Precautions
Vin-C01 is for research use only.

Handle Vin-C01 powder in a well-ventilated area or a chemical fume hood.

Wear appropriate personal protective equipment (PPE), including a lab coat, safety glasses,

and gloves, when handling the compound and its solutions.

Consult the Safety Data Sheet (SDS) for comprehensive safety information.

Signaling Pathway Implicated by Vin-C01's Activity
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A simplified diagram showing Vin-C01's protective effect on pancreatic β-cells against STZ-

induced apoptosis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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